Cas no 18979-90-3 (4-Chloro-2-ethylphenol)

4-Chloro-2-ethylphenol is a chlorinated phenolic compound with the molecular formula C₈H₉ClO. It features a chloro substituent at the 4-position and an ethyl group at the 2-position of the phenol ring, enhancing its reactivity and utility in organic synthesis. This compound is commonly employed as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural properties make it suitable for further functionalization, such as etherification or coupling reactions. The presence of both electron-withdrawing (chloro) and electron-donating (ethyl) groups influences its reactivity, offering versatility in synthetic applications. Proper handling is required due to its potential irritant properties and moderate toxicity.

4-Chloro-2-ethylphenol structure

Product Name:4-Chloro-2-ethylphenol

CAS No:18979-90-3

MF:C₈H₉ClO

MW:156.609461545944

CID:2715014

PubChem ID:29357

Update Time:2025-05-28

4-Chloro-2-ethylphenol Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-ethylphenol
- 18979-90-3
- SCHEMBL364080
- MB00701
- 108-802-3
- QCEDDUSMBLCRNH-UHFFFAOYSA-N
- MFCD00128091
- Phenol, 4-chloro-2-ethyl-
- EINECS 242-717-3
- NS00026204
- DTXSID50172408
- 4-Chloro-2-ethylphenol
- Inchi： 1S/C8H9ClO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3
- InChI Key： QCEDDUSMBLCRNH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)CC)O

Computed Properties

Exact Mass: 156.0341926Da
Monoisotopic Mass: 156.0341926Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 20.2Å²

4-Chloro-2-ethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C597765-10mg	4-Chloro-2-ethylphenol	18979-90-3		10mg	$ 50.00	2022-06-06
TRC	C597765-50mg	4-Chloro-2-ethylphenol	18979-90-3		50mg	$ 185.00	2022-06-06
TRC	C597765-100mg	4-Chloro-2-ethylphenol	18979-90-3		100mg	$ 275.00	2022-06-06
A2B Chem LLC	AB11219-250mg	Phenol, 4-chloro-2-ethyl-	18979-90-3	97%	250mg	$101.00	2024-04-20
A2B Chem LLC	AB11219-500mg	Phenol, 4-chloro-2-ethyl-	18979-90-3	97%	500mg	$124.00	2024-04-20
A2B Chem LLC	AB11219-1g	Phenol, 4-chloro-2-ethyl-	18979-90-3	97%	1g	$161.00	2024-04-20
A2B Chem LLC	AB11219-5g	Phenol, 4-chloro-2-ethyl-	18979-90-3	97%	5g	$484.00	2024-04-20
abcr	AB612027-250mg	4-Chloro-2-ethylphenol; .	18979-90-3		250mg	€141.70	2024-07-19
abcr	AB612027-1g	4-Chloro-2-ethylphenol; .	18979-90-3		1g	€223.20	2024-07-19
abcr	AB612027-5g	4-Chloro-2-ethylphenol; .	18979-90-3		5g	€661.10	2024-07-19